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Compound of Interest

Compound Name: Pent-3-yn-2-one

Cat. No.: B1595052

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount to ensuring a secure laboratory environment and
maintaining regulatory compliance. This document provides a comprehensive, step-by-step
guide for the proper disposal of pent-3-yn-2-one, a flammable and potentially hazardous liquid.
Adherence to these procedures is critical for personnel safety and environmental protection.

Immediate Safety and Handling Precautions

Pent-3-yn-2-one is classified as a flammable liquid and may be harmful if ingested, inhaled, or
in contact with skin.[1] It is imperative to handle this chemical in a well-ventilated area,
preferably within a certified chemical fume hood.

Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles.
e Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber).

o Skin and Body Protection: A lab coat and closed-toe shoes are mandatory.

Quantitative Data for Pent-3-yn-2-one

A summary of the key quantitative data for pent-3-yn-2-one is provided below for quick
reference.
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Property Value

CAS Number 7299-55-0
Molecular Formula C5H60
Molecular Weight 82.10 g/mol [2]
Boiling Point 133°C[3]
Flash Point 27.3°C[4]
Signal Word Danger[1]

H226 (Flammable liquid and vapor), H302
(Harmful if swallowed), H312 (Harmful in contact
with skin), H315 (Causes skin irritation), H318

(Causes serious eye damage), H332 (Harmful if

Hazard Statements

inhaled), H335 (May cause respiratory irritation)

[1]

Step-by-Step Disposal Protocol

The disposal of pent-3-yn-2-one must be carried out in accordance with all federal, state, and
local regulations for hazardous waste. Under no circumstances should this chemical be poured
down the drain.[5]

Step 1: Waste Collection

» Container Selection: Use a designated, leak-proof, and chemically compatible container for
collecting the pent-3-yn-2-one waste. The original container or a new, clean container made
of glass or a suitable plastic is recommended. Avoid using metal containers for corrosive
wastes, although for flammable liquids, metal cans are often used for larger quantities.[6][7]

o Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "pent-3-yn-2-one," and an approximate concentration or percentage
of the contents.[6] Vague labels like "Solvent Waste" are not acceptable.[5]

» Closure: Keep the waste container tightly sealed at all times, except when actively adding
waste.[5][6]
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Step 2: Waste Storage (Satellite Accumulation Area)

Designated Area: Store the waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory. This area should be under the direct control of laboratory

personnel.

Segregation: Store the pent-3-yn-2-one waste segregated from incompatible materials,
particularly oxidizing agents.

Ventilation: The storage area must be well-ventilated.

Ignition Sources: Keep the storage area away from all sources of ignition, such as heat,
sparks, and open flames.

Step 3: Accidental Spill or Release Measures

Evacuation and Ventilation: In the event of a spill, evacuate unnecessary personnel and
ensure the area is well-ventilated.

Containment: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to
contain the liquid.

Cleanup: Carefully collect the absorbent material and place it into a designated hazardous
waste container for disposal.

Personal Protection: Ensure appropriate PPE is worn during the entire cleanup process.

Step 4: Final Disposal

Professional Disposal Service: Arrange for the collection and disposal of the hazardous
waste through your institution's Environmental Health and Safety (EHS) department or a
licensed hazardous waste disposal company.[8]

Transportation: Ensure that the waste is transported in approved containers with proper
labeling for off-site disposal.

Disposal Workflow Diagram
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The following diagram illustrates the logical workflow for the proper disposal of pent-3-yn-2-
one.

Pent-3-yn-2-one Disposal Workflow
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Caption: Logical workflow for the safe disposal of pent-3-yn-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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